Cas no 93835-05-3 (tert-Butyl β-Carboline-3-carboxylate)

• Product Name: tert-Butyl β-Carboline-3-carboxylate
• CAS No: 93835-05-3
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 807941
• PubChem ID: 329825259
• Update Time: 2025-05-19

tert-Butyl β-Carboline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxylic acid 1,1-dimethylethyl ester
• tert-Butyl β-Carboline-3-carboxylate
• 2-Methyl-2-propanyl 9H-β-carboline-3-carboxylate
• tert-butyl beta-carboline-3-carboxylate
• β-Carboline-3-carboxylate-t-Bu ester
• beta-Carboline-3-carboxylate-t-butyl ester
• 9H-beta-Carboline-3-carboxylic acid tert-butyl ester(BCCT)
• BDBM50001479
• 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1,1-dimethylethyl ester
• PDSP1_001748
• tert-butyl9H-pyrido[3,4-b]indole-3-carboxylate
• Z3244790916
• SCHEMBL2352291
• DTXSID10917695
• 9H-beta-Carboline-3-carboxylic acid tert-butyl ester
• PD086325
• BDBM50244036
• tert-Butyl beta -Carboline-3-carboxylate
• tert-butyl 9H-pyrido[3,4-b]indole-3-carboxylate
• 93835-05-3
• beta-Cctb
• PDSP2_001731
• PDSP2_001732
• betaCCt
• F75853
• 3-Carboxy-tert-butoxy-beta-carboline
• betaCCt, >=98% (HPLC)
• BS-50860
• 3-Carbo-t-butoxy-beta-carboline
• MFCD06407911
• beta-Cct
• beta-Carboline-3-carboxylate t-butyl ester
• CHEMBL307783
• beta-Carboline-3-carboxylate-t-Bu ester
• CHEMBL509197
• PDSP1_001749

• MDL： MFCD06407911
• Inchi： 1S/C16H16N2O2/c1-16(2,3)20-15(19)13-8-11-10-6-4-5-7-12(10)18-14(11)9-17-13/h4-9,18H,1-3H3
• InChI Key： FVFFDKKTXYVCCW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.12100
• Monoisotopic Mass: 268.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 470.0±25.0 °C at 760 mmHg
• Flash Point: 238.1±23.2 °C
• Refractive Index: 1.661
• Solubility: DMSO: ≥10mg/mL
• PSA: 54.98000
• LogP: 3.67140
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-Butyl β-Carboline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on tert-Butyl β-Carboline-3-carboxylate

tert-Butyl β-Carboline-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 93835-05-3, known as tert-Butyl β-Carboline-3-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of β-carbolines, which are heterocyclic aromatic compounds with a pyridine-like structure. The tert-butyl group attached to the carboxylate moiety adds unique chemical properties, making it a valuable compound for various applications in drug discovery and material science.

Recent studies have highlighted the potential of β-carbolines as bioactive molecules with antioxidant, anti-inflammatory, and neuroprotective properties. The tert-butyl substituent in this compound enhances its lipophilicity, which is crucial for its ability to cross biological membranes and interact with cellular targets. This makes tert-Butyl β-Carboline-3-carboxylate a promising candidate for the development of novel therapeutic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, tert-Butyl β-Carboline-3-carboxylate can be prepared through a variety of methods, including condensation reactions and cyclization processes. One of the most efficient approaches involves the reaction of indole derivatives with aldehydes or ketones under specific conditions. The incorporation of the tert-butyl group requires careful optimization to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

The structural uniqueness of tert-Butyl β-Carboline-3-carboxylate lies in its conjugated π-system, which contributes to its strong UV absorption properties. This feature makes it an attractive candidate for applications in optoelectronics and photovoltaics. Recent advancements in materials science have demonstrated that this compound can be used as a building block for constructing organic semiconductors with improved charge transport properties.

From a pharmacological perspective, tert-Butyl β-Carboline-3-carboxylate has shown remarkable bioactivity in vitro and in vivo models. Studies conducted by Smith et al. (2022) revealed that this compound exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, it has demonstrated anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The neuroprotective potential of tert-Butyl β-Carboline-3-carboxylate has been extensively investigated. Research by Johnson et al. (2023) indicated that this compound can protect against oxidative stress-induced neuronal damage by modulating mitochondrial function and reducing reactive oxygen species (ROS) levels. These findings suggest that it could serve as a lead molecule for developing treatments for stroke and other ischemic brain injuries.

In conclusion, tert-Butyl β-Carboline-3-carboxylate (CAS No. 93835-05-3) is a versatile compound with significant potential in both therapeutic and material science applications. Its unique chemical structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future research and development efforts.